3-(4-iodophenyl)-2-(3-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone
Overview
Description
3-(4-iodophenyl)-2-(3-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone, also known as INQ, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. INQ is a member of the quinazolinone family of compounds, which are known for their diverse biological activities. In
Mechanism of Action
The mechanism of action of 3-(4-iodophenyl)-2-(3-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone is not fully understood, but it is believed to involve the inhibition of various cellular pathways. This compound has been shown to inhibit the activity of various enzymes, including topoisomerase II and HDAC. In addition, this compound has been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. Furthermore, this compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the regulation of inflammation. Furthermore, this compound has been shown to exhibit antimicrobial activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
3-(4-iodophenyl)-2-(3-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone has several advantages for lab experiments. It is relatively easy to synthesize, and it exhibits a wide range of biological activities. In addition, this compound has been extensively studied, and its mechanism of action is well understood. However, this compound also has some limitations. It is not very water-soluble, which can make it difficult to use in certain experiments. In addition, this compound can be cytotoxic at high concentrations, which can limit its use in certain applications.
Future Directions
There are several future directions for the study of 3-(4-iodophenyl)-2-(3-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone. One direction is to investigate its potential as a therapeutic agent for cancer. This compound has been shown to exhibit anticancer activity in vitro, and further studies are needed to determine its efficacy in vivo. Another direction is to investigate its potential as an anti-inflammatory agent. This compound has been shown to inhibit the production of pro-inflammatory cytokines, and further studies are needed to determine its efficacy in vivo. Furthermore, there is a need to investigate the potential of this compound as an antimicrobial agent. This compound has been shown to exhibit antimicrobial activity against various bacterial strains, and further studies are needed to determine its efficacy against other microbial pathogens.
Scientific Research Applications
3-(4-iodophenyl)-2-(3-nitrophenyl)-2,3-dihydro-4(1H)-quinazolinone has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. This compound has been tested against various cancer cell lines, and it has been shown to inhibit the growth of these cells in vitro. In addition, this compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Furthermore, this compound has been tested against various bacterial strains, and it has been shown to exhibit antimicrobial activity against these strains.
properties
IUPAC Name |
3-(4-iodophenyl)-2-(3-nitrophenyl)-1,2-dihydroquinazolin-4-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14IN3O3/c21-14-8-10-15(11-9-14)23-19(13-4-3-5-16(12-13)24(26)27)22-18-7-2-1-6-17(18)20(23)25/h1-12,19,22H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFJCJTRUNZPXSI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C(N2)C3=CC(=CC=C3)[N+](=O)[O-])C4=CC=C(C=C4)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14IN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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